Cas no 41317-15-1 (4-Methoxy-2-methyldiphenylamine)

• Product Name: 4-Methoxy-2-methyldiphenylamine
• CAS No: 41317-15-1
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00272619
• CID: 55399
• PubChem ID: 87573243
• Update Time: 2025-06-14

4-Methoxy-2-methyldiphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methyl-N-phenylaniline
• 4-Methoxy-2-methyldiphenylamine
• Methoxymethyldiphenylamine
• Benzenamine, 4-methoxy-2-methyl-N-phenyl-
• 4-Methoxy-2-Methyl Diphenylamine
• (4-methoxy-2-methylphenyl)phenylamine
• SMR000069267
• MLS000061199
• 970C666H5W
• DSSTox_CID_9364
• DSSTox_RID_78772
• DSSTox_GSID_29364
• 4-Methoxy-N-phenyl-o-toluidine
• N-Phenyl-m-cresidine
• CBMicro_015444
• 3-methoxy-6-anilinotoluene
• Cambridge id 5251575
• Oprea1_800706
• SCH
• cid_162461
• 4-methoxy-2-methyldiphenylamine, AldrichCPR
• FT-0618878
• SCHEMBL502786
• M1286
• AB00076754-01
• 4-methoxy-2-methyl-N-phenyl-aniline
• NCGC00257368-01
• UNII-970C666H5W
• 2-methyl-4-methoxydiphenylamine
• Tox21_201840
• AS-64938
• 41317-15-1
• CHEMBL1403507
• SR-01000201091
• Tox21_303502
• BDBM89696
• W-106310
• InChI=1/C14H15NO/c1-11-10-13(16-2)8-9-14(11)15-12-6-4-3-5-7-12/h3-10,15H,1-2H3
• HMS2455F20
• A825514
• CYMPUOGZUXAIMY-UHFFFAOYSA-N
• EINECS 255-310-0
• CS-W014970
• NCGC00259389-01
• CYMPUOGZUXAIMY-UHFFFAOYSA-
• AKOS015851944
• NCGC00072004-02
• DTXCID909364
• SR-01000201091-1
• N-(2-METHYL-4-METHOXYPHENYL)ANILINE
• (4-methoxy-2-methyl-phenyl)-phenyl-amine
• P-ANISIDINE, 2-METHYL-N-PHENYL-
• N-(4-METHOXY-2-METHYLPHENYL)-N-PHENYLAMINE
• CAS-41317-15-1
• NS00030962
• BIM-0015468.P001
• DTXSID3029364
• SCHEMBL9462281
• AC-10979
• D70433
• MFCD00272619
• 6-ANILINO-3-METHOXYTOLUENE
• Q27271944
• DB-049895

• MDL： MFCD00272619
• Inchi： 1S/C14H15NO/c1-11-10-13(16-2)8-9-14(11)15-12-6-4-3-5-7-12/h3-10,15H,1-2H3
• InChI Key： CYMPUOGZUXAIMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.0890
• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 171°C/4mmHg(lit.)
• Flash Point: 140.1°C
• Refractive Index: 1.601
• PSA: 21.26000
• LogP: 3.82020
• Solubility: Not determined

4-Methoxy-2-methyldiphenylamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Methoxy-2-methyldiphenylamine

4-Methoxy-2-methyldiphenylamine (CAS No. 41317-15-1): A Comprehensive Guide to Its Properties and Applications

4-Methoxy-2-methyldiphenylamine (CAS No. 41317-15-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic amine derivative features a methoxy group and a methyl group attached to a diphenylamine backbone, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₅NO, and molecular weight of 213.28 g/mol underscore its relevance in high-precision applications.

The compound’s thermal stability and solubility in organic solvents like ethanol and acetone have made it a subject of interest in material science. Researchers often explore its role in polymer stabilization, where it acts as an antioxidant to prevent degradation. With growing emphasis on sustainable materials, 4-Methoxy-2-methyldiphenylamine is increasingly studied for its potential in green chemistry initiatives, aligning with global trends toward eco-friendly industrial processes.

In the pharmaceutical sector, CAS 41317-15-1 is investigated for its bioactive properties. While not a drug itself, its structural motifs are valuable in designing pharmaceutical intermediates. Recent studies highlight its utility in drug discovery, particularly in synthesizing compounds with potential therapeutic effects. This aligns with the rising demand for novel drug candidates and precision medicine, topics frequently searched in academic and industry circles.

From a commercial perspective, 4-Methoxy-2-methyldiphenylamine is supplied in high purity (≥98%) to meet stringent industry standards. Its storage conditions—typically under inert gas at low temperatures—ensure longevity and performance consistency. Suppliers often emphasize its batch-to-batch reproducibility, a critical factor for laboratories and manufacturers prioritizing quality control.

Environmental and safety profiles of 41317-15-1 are also frequently queried. While the compound is not classified as hazardous under major regulatory frameworks, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This reflects broader user concerns about chemical safety and regulatory compliance, especially in light of evolving workplace safety standards.

Innovations in analytical techniques, such as HPLC and GC-MS, have improved the detection and quantification of 4-Methoxy-2-methyldiphenylamine in complex matrices. These advancements cater to the needs of quality assurance professionals and researchers who rely on precise measurements for their work. The compound’s distinct UV-Vis absorption characteristics further facilitate its identification in spectroscopic analyses.

Looking ahead, the demand for CAS 41317-15-1 is expected to grow alongside advancements in specialty chemicals and material engineering. Its role in high-performance coatings and electronic materials is particularly promising, resonating with trends in miniaturization and durable material design. As industries seek alternatives to traditional additives, this compound’s customizable properties position it as a compelling option.

For those sourcing 4-Methoxy-2-methyldiphenylamine, verifying supplier credentials and certifications (e.g., ISO compliance) is essential. Online searches for “buy 41317-15-1” or “4-Methoxy-2-methyldiphenylamine supplier” often lead to specialized chemical distributors. Transparency in technical data sheets (TDS) and material safety data sheets (MSDS) remains a top priority for buyers, reflecting the importance of informed procurement in today’s market.